Cas no 864866-82-0 (1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)-)

• Product Name: 1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)-
• CAS No: 864866-82-0
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 661576
• PubChem ID: 23158230
• Update Time: 2025-04-19

1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(phenylmethyl)-
• 2-benzyl-5-bromo-3H-isoindol-1-one
• DTXSID60631096
• OVWPELQNXWSRDN-UHFFFAOYSA-N
• 2-benzyl-5-bromo-2,3-dihydro-isoindol-1-one
• 864866-82-0
• 2-Benzyl-5-bromo-2,3-dihydro-1H-isoindol-1-one
• SCHEMBL1500111
• 2-benzyl-5-bromoisoindolin-1-one

• Inchi： 1S/C15H12BrNO/c16-13-6-7-14-12(8-13)10-17(15(14)18)9-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key： OVWPELQNXWSRDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N(CC3C=CC=CC=3)CC=2C=1)=O

Computed Properties

• Exact Mass: 301.01023g/mol
• Monoisotopic Mass: 301.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų